2-Amino-5-sec-butyl-phenol

• IUPAC Name: 2-amino-5-butan-2-ylphenol
• InChI: InChI=1S/C10H15NO/c1-3-7(2)8-4-5-9(11)10(12)6-8/h4-7,12H,3,11H2,1-2H3
• InChI Key: RCZDAZRMLGADPY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC(=C(C=C1)N)O
• Molecular Formula: C10H15NO
• DSSTOX Substance ID: DTXSID00389721
• Molecular Weight: 165.23 g/mol
• CAS RN: 436088-33-4

Description

2-Amino-5-sec-butyl-phenol is a derivative of phenol and butene. It is synthesized from phenol and 1-butene in an ortho-alkylation reaction. It is a precursor to synthesize various coumarin and benzofuran derivatives that are used as lipid-lowering agents and potential bone anabolic agents. It can also be used as a solvent in organic synthesis.

Synthesis Analysis

The synthesis of 2-Amino-5-sec-butyl-phenol involves the reaction of phenol and 1-butene. It can also be synthesized from 2,4-di-tert-butyl-5-nitro-phenol and ammonium formate in ethanol, with the reaction mixture stirred at reflux for 2 hours.

Molecular Structure Analysis

The molecular structure of 2-Amino-5-sec-butyl-phenol can be characterized using techniques such as HPLC and NMR. The hydrogens attached to an amine show up 0.5-5.0 ppm in 1H NMR spectra. Carbons directly attached to the nitrogen appear in 10-65 ppm region of a 13C NMR spectra.

Chemical Reactions Analysis

Phenols, such as 2-sec-Butylphenol, do not behave as organic alcohols, as one might guess from the presence of a hydroxyl (-OH) group in their structure. Instead, they react as weak organic acids. Phenols are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions.

Physical And Chemical Properties Analysis

Phenols, such as 2-sec-Butylphenol, are known for their unique physical and chemical properties. They are weak organic acids and have the ability to neutralize free radicals and reduce reactive oxygen species production, making them valuable in stabilizing various compounds.

Mechanism of Action

The pharmacological actions of phenolic antioxidants stem mainly from their free radical scavenging and metal chelating properties as well as their effects on cell signaling pathways and gene expression.

Safety and Hazards

2-Amino-5-sec-butyl-phenol is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause an allergic skin reaction and is suspected of causing genetic defects. It is harmful if swallowed or if inhaled. It is also a skin, eye, and respiratory irritant.

Future Directions

Further investigation and exploration of 2-Amino-5-sec-butyl-phenol’s potential in cancer research would contribute to its potential application as a novel therapeutic agent in the future. It has been found to have antifungal, antioxidant, and cancer-fighting properties, making it a promising compound for future research and development.